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Compound of Interest

Compound Name: Famoxadone

Cat. No.: B114321 Get Quote

Famoxadone is classified as an environmentally hazardous substance, very toxic to aquatic

life with long-lasting effects[1][2]. Therefore, the following principles must be strictly observed:

Do Not Dispose in General Waste: Famoxadone and its containers must not be disposed of

with household or general laboratory garbage[1].

Prevent Environmental Release: Do not allow the product to enter sewage systems, drains,

or any body of water[1][3]. Open dumping or burning of the material or its packaging is

strictly prohibited[3].

Follow Regulations: All disposal methods must comply with local, state, and national

environmental laws and regulations[1][3][4]. The waste generator is ultimately responsible for

proper waste classification and disposal[4].

Procedural Guidance for Famoxadone Disposal
1. Disposal of Unused or Waste Famoxadone Product

For pure Famoxadone, expired stock, or contaminated material that cannot be used:

Containment: Carefully collect the waste material into a suitable, properly labeled, and tightly

closed container for hazardous waste[3].

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the

chemical name "Famoxadone."

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b114321?utm_src=pdf-interest
https://www.benchchem.com/product/b114321?utm_src=pdf-body
https://fr.cpachem.com/msds?num=SB9840&dnl=sd_-_Famoxadone_%5BCAS_131807-57-3%5D_%28SB9840%29_%28EU%29.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/287.htm
https://www.benchchem.com/product/b114321?utm_src=pdf-body
https://fr.cpachem.com/msds?num=SB9840&dnl=sd_-_Famoxadone_%5BCAS_131807-57-3%5D_%28SB9840%29_%28EU%29.pdf
https://fr.cpachem.com/msds?num=SB9840&dnl=sd_-_Famoxadone_%5BCAS_131807-57-3%5D_%28SB9840%29_%28EU%29.pdf
https://ciba-agripharma.com/wp-content/uploads/2021/09/SDS-CIBA-PRO-525-WG.pdf
https://ciba-agripharma.com/wp-content/uploads/2021/09/SDS-CIBA-PRO-525-WG.pdf
https://fr.cpachem.com/msds?num=SB9840&dnl=sd_-_Famoxadone_%5BCAS_131807-57-3%5D_%28SB9840%29_%28EU%29.pdf
https://ciba-agripharma.com/wp-content/uploads/2021/09/SDS-CIBA-PRO-525-WG.pdf
https://www.corteva.com/content/dam/dpagco/corteva/na/ca/en/files/products/sds/DF-Tanos-Fungicide-MSDS-English.pdf
https://www.corteva.com/content/dam/dpagco/corteva/na/ca/en/files/products/sds/DF-Tanos-Fungicide-MSDS-English.pdf
https://www.benchchem.com/product/b114321?utm_src=pdf-body
https://www.benchchem.com/product/b114321?utm_src=pdf-body
https://www.benchchem.com/product/b114321?utm_src=pdf-body
https://ciba-agripharma.com/wp-content/uploads/2021/09/SDS-CIBA-PRO-525-WG.pdf
https://www.benchchem.com/product/b114321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store the sealed container in a designated, secure hazardous waste accumulation

area, away from incompatible materials.

Professional Disposal: Arrange for disposal through a licensed hazardous waste disposal

company. The preferred method of disposal is incineration in a permitted hazardous waste

incinerator[3].

2. Disposal of Contaminated Labware and Personal Protective Equipment (PPE)

Segregation: Separate all items contaminated with Famoxadone, such as gloves, bench

paper, pipette tips, and glassware, from non-hazardous waste.

Collection: Place these contaminated materials into a designated hazardous waste

container, as described above.

Disposal: Dispose of the container through your institution's hazardous waste management

program.

3. Decontamination and Disposal of Empty Containers

Initial Rinsing (Triple Rinse):

Empty the container completely into the application equipment or a suitable waste

container[3].

Rinse the container thoroughly with a suitable solvent (e.g., acetone or methanol,

depending on laboratory protocols) at least three times.

Collect all rinsate (the rinsing solvent) as hazardous waste and place it in a properly

labeled container for disposal[3]. Do not pour rinsate down the drain[5].

Container Disposal:

For Recycling: If clean and permitted by local regulations, containers can be taken to a

designated recycling collection point[3].

For Landfill: If recycling is not an option, the clean container should be punctured,

crushed, or broken to prevent reuse and disposed of in an approved local authority landfill
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or through a licensed waste management facility[3][6].

Spill Management Procedures
In the event of a Famoxadone spill, immediate action is required to contain the material and

prevent environmental contamination.

Ensure Personnel Safety: Evacuate unnecessary personnel from the area. The responder

must wear appropriate PPE, including protective gloves, clothing, and eye/face protection[3]

[4]. Avoid breathing in any dust generated[3][4].

Contain the Spill: For larger spills, dike the area to prevent the material from spreading or

entering waterways[3].

Collect Spilled Material: Carefully shovel or sweep up the solid material. Avoid creating

dust[4]. Place the collected material into a suitable, sealable, and properly labeled container

for disposal as hazardous waste[3].

Decontaminate the Area: Clean the spill area thoroughly. All cleaning materials must be

collected and disposed of as hazardous waste.

Report the Spill: Report the incident to your institution's environmental health and safety

department.

Quantitative Data: Environmental Fate and
Ecotoxicity
Understanding the environmental behavior of Famoxadone underscores the importance of

proper disposal. The following table summarizes key quantitative data regarding its persistence

and toxicity.
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Parameter Value Notes Reference

Soil Half-Life (DT50) -

Aerobic
2 - 126 days

Persistence varies

significantly with soil

type. Values as low as

2 days and as high as

126 days have been

reported.

[7][8][9]

Soil Half-Life (DT50) -

Anaerobic
62.4 - 147 days

Degradation is slower

in the absence of

oxygen.

[7]

Water Half-Life (DT50) < 30 days

Considered to have

low persistence in

water.

[8]

Aquatic Toxicity
Very toxic to aquatic

life

Classified with long-

lasting effects on

aquatic organisms.

High alert for fish and

daphnia.

[1][2]

Soil Process NOEC 2.5 mg/kg dry soil

No Observed Effect

Concentration on

nitrogen and carbon

mineralization

processes in soil.

[6]

Earthworm

Reproduction

Inhibition

11 mg/kg dry soil

Concentration at

which reproduction of

earthworms was

inhibited following

long-term exposure.

[6]

Transport

Classification

UN3077, Class 9,

Packing Group III

Classified as an

Environmentally

Hazardous

Substance, Solid,

N.O.S. for transport.

[1][4]
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Famoxadone Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Famoxadone and related waste materials in a laboratory setting.
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Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Famoxadone waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b114321?utm_src=pdf-body-img
https://www.benchchem.com/product/b114321?utm_src=pdf-body
https://www.benchchem.com/product/b114321?utm_src=pdf-custom-synthesis
https://fr.cpachem.com/msds?num=SB9840&dnl=sd_-_Famoxadone_%5BCAS_131807-57-3%5D_%28SB9840%29_%28EU%29.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/287.htm
https://ciba-agripharma.com/wp-content/uploads/2021/09/SDS-CIBA-PRO-525-WG.pdf
https://www.corteva.com/content/dam/dpagco/corteva/na/ca/en/files/products/sds/DF-Tanos-Fungicide-MSDS-English.pdf
https://npic.orst.edu/health/disposal.html
https://www.apvma.gov.au/sites/default/files/2024-10/Public%20Release%20Summary%20on%20the%20evaluation%20of%20the%20new%20active%20famoxadone%20in%20the%20product%20Zorvec%20Encantia%20Fungicide.docx
https://pubs.acs.org/doi/pdf/10.1021/acs.jafc.1c00825
https://www.researchgate.net/publication/333332356_Residues_and_dissipation_kinetics_of_famoxadone_and_its_metabolites_in_environmental_water_and_soil_samples_under_different_conditions
https://www.fao.org/4/y5221e/y5221e0e.htm
https://www.benchchem.com/product/b114321#famoxadone-proper-disposal-procedures
https://www.benchchem.com/product/b114321#famoxadone-proper-disposal-procedures
https://www.benchchem.com/product/b114321#famoxadone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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